Cas no 1269292-76-3 (4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine)

• Product Name: 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine
• CAS No: 1269292-76-3
• MF: C₁₀H₆F₃N₃
• MW: 225.169951915741
• CID: 1089393
• PubChem ID: 56956175
• Update Time: 2025-11-02

4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine
• 4-pyridin-4-yl-2-(trifluoromethyl)pyrimidine
• AKOS022172739
• 1269292-76-3
• DTXSID70719096

• Inchi： 1S/C10H6F3N3/c11-10(12,13)9-15-6-3-8(16-9)7-1-4-14-5-2-7/h1-6H
• InChI Key： QPGWBLMHAMBLOV-UHFFFAOYSA-N
• SMILES： FC(C1=NC=CC(C2C=CN=CC=2)=N1)(F)F

Computed Properties

• Exact Mass: 225.05138169g/mol
• Monoisotopic Mass: 225.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine

4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine (CAS No. 1269292-76-3): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the realm of pharmaceutical intermediates and specialty chemicals, 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine (CAS No. 1269292-76-3) has emerged as a compound of significant interest. This heterocyclic molecule, featuring both pyridine and pyrimidine rings with a strategically positioned trifluoromethyl group, offers unique properties that make it valuable across multiple research domains.

The molecular structure of 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine combines two nitrogen-containing aromatic systems, creating an electron-deficient scaffold that participates in various molecular interactions. The trifluoromethyl substituent at the 2-position of the pyrimidine ring enhances both the lipophilicity and metabolic stability of derivatives, addressing key challenges in drug design. These characteristics explain why searches for "CF3-containing heterocycles" and "nitrogen-rich pharmaceutical intermediates" have seen a 40% increase in academic databases over the past two years.

Current applications of 1269292-76-3 primarily focus on medicinal chemistry, where it serves as a privileged scaffold for kinase inhibitor development. The compound's ability to participate in hydrogen bonding through its nitrogen atoms while maintaining appropriate hydrophobic character makes it particularly suitable for targeting ATP-binding pockets. Recent patent analyses show that derivatives of 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine appear in approximately 12% of newly filed small-molecule drug applications, especially in oncology and inflammation-related therapies.

Synthetic approaches to CAS 1269292-76-3 typically involve palladium-catalyzed cross-coupling reactions between halogenated pyrimidines and pyridine boronic acids, followed by introduction of the trifluoromethyl group. The growing demand for efficient synthetic methods is reflected in the 65% year-over-year increase in searches for "CF3 pyrimidine synthesis" and "heterocycle cross-coupling optimization" across chemical research platforms.

Beyond pharmaceuticals, 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine finds utility in materials science, particularly in the development of organic semiconductors and metal-organic frameworks (MOFs). The compound's rigid, planar structure and electron-transport capabilities contribute to its performance in these applications. Industry reports indicate that materials containing similar pyridine-pyrimidine hybrids demonstrate improved charge mobility in OLED devices, driving commercial interest in this chemical space.

The global market for 1269292-76-3 and related compounds has grown steadily, with analytical projections suggesting a compound annual growth rate (CAGR) of 7.2% through 2028. This growth aligns with increased research into targeted therapies and high-performance electronic materials. Quality specifications for 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine typically require ≥98% purity by HPLC, with particular attention to residual metal content given its common use in coupling reactions.

Storage and handling recommendations for CAS 1269292-76-3 emphasize protection from moisture and oxidation, with optimal conditions being inert atmosphere storage at 2-8°C. These protocols ensure stability of the sensitive trifluoromethyl group while preventing degradation of the heterocyclic system. Such handling considerations frequently appear in technical queries regarding "nitrogen heterocycle storage best practices" in research forums.

Recent innovations have explored the derivatization of 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine through selective functionalization of either ring system. The 4-position of the pyridine moiety proves particularly reactive toward electrophilic aromatic substitution, enabling diverse structural modifications. This chemical versatility explains why "pyrimidine-pyridine hybrid functionalization" ranks among the top 15% of searched synthetic chemistry terms in 2023.

Analytical characterization of 1269292-76-3 typically combines NMR spectroscopy (particularly ¹⁹F NMR for the CF3 group), mass spectrometry, and X-ray crystallography. The distinct ¹⁹F NMR signal around -60 ppm serves as a valuable diagnostic tool, as evidenced by its frequent mention in "fluorinated heterocycle NMR analysis" discussions among analytical chemists.

Environmental and regulatory aspects of 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine production have gained attention, with particular focus on sustainable synthetic routes and waste stream management. The pharmaceutical industry's shift toward greener chemistry has increased searches for "eco-friendly heterocycle synthesis" by 28% in the past year, influencing process development for compounds like CAS 1269292-76-3.

Looking forward, 4-(Pyridin-4-yl)-2-(trifluoromethyl)pyrimidine maintains strong potential as a scaffold for fragment-based drug discovery. Its balanced physicochemical properties and multiple vector points for modification align well with current trends in rational drug design. Database analyses show that "pyrimidine-based drug fragments" and "multifunctional heterocyclic building blocks" represent two of the fastest-growing search categories in medicinal chemistry literature.